Cas no 17054-26-1 (Methyl 3-(benzyloxy)-4-bromobenzoate)

Methyl 3-(benzyloxy)-4-bromobenzoate structure
17054-26-1 structure
Product Name:Methyl 3-(benzyloxy)-4-bromobenzoate
CAS No:17054-26-1
MF:C15H13BrO3
MW:321.165923833847
CID:133593
PubChem ID:25306955
Update Time:2025-04-19

Methyl 3-(benzyloxy)-4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(benzyloxy)-4-bromobenzoate
    • Benzoic acid,4-bromo-3-(phenylmethoxy)-, methyl ester
    • methyl 4-bromo-3-phenylmethoxybenzoate
    • METHYL 3-(BENZYLOXY)-4-BROMOBENZOATE 98
    • Methyl 3-(benzyloxy)-4-bromobenzoate 98%
    • AKOS015839308
    • Benzoic acid,4-bromo-3-(phenylmethoxy)-,methyl ester
    • A882013
    • SCHEMBL14914125
    • MFCD08436016
    • 17054-26-1
    • PS-7045
    • DTXSID80649552
    • TWPVBFXEQDHUPX-UHFFFAOYSA-N
    • METHYL3-(BENZYLOXY)-4-BROMOBENZOATE
    • CS-0211163
    • DB-370770
    • MDL: M182023
    • Inchi: 1S/C15H13BrO3/c1-18-15(17)12-7-8-13(16)14(9-12)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
    • InChI Key: TWPVBFXEQDHUPX-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=O)OC)C=C1OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 320.00500
  • Monoisotopic Mass: 320.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.407
  • Melting Point: 81-83
  • Boiling Point: 419°Cat760mmHg
  • Flash Point: 207.2°C
  • Refractive Index: 1.588
  • PSA: 35.53000
  • LogP: 3.81470

Methyl 3-(benzyloxy)-4-bromobenzoate Security Information

  • Hazard Statement: Irritant/Keep Cold
  • Hazardous Material Identification: Xi
  • Storage Condition:Keep cold

Methyl 3-(benzyloxy)-4-bromobenzoate Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl 3-(benzyloxy)-4-bromobenzoate Pricemore >>

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